derquantel

• CAS No.: 187865-22-1
• Product Name: derquantel
• Molecular Formula: C28H37N3O4
• Molecular Weight: 479.6 g/mol
• IUPAC Name: (1S,6R,7R,9S,11R)-6-hydroxy-4',4',6,10,10,13-hexamethylspiro[3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane-11,8'-9,10-dihydro-[1,4]dioxepino[2,3-g]indole]-14-one
• Standard InChI: InChI=1S/C28H37N3O4/c1-23(2)10-12-34-21-18(35-23)8-7-17-20(21)29-15-26(17)14-27-16-31-11-9-25(5,33)28(31,22(32)30(27)6)13-19(27)24(26,3)4/h7-8,10,12,19,29,33H,9,11,13-16H2,1-6H3/t19-,25+,26-,27+,28-/m0/s1
• Standard InChIKey: DYVLXWPZFQQUIU-WGNDVSEMSA-N
• Isomeric SMILES: C[C@]1(CCN2[C@]13C[C@@H]4[C@](C2)(C[C@]5(C4(C)C)CNC6=C5C=CC7=C6OC=CC(O7)(C)C)N(C3=O)C)O
• SMILES: CC1(C=COC2=C(O1)C=CC3=C2NCC34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
• Canonical SMILES: CC1(C=COC2=C(O1)C=CC3=C2NCC34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
• Appearance: White solid
• Synonyms: (1/'R,5/'aS,7/'R,8/'aS,9/'aR)-2/',3/',8/'a,9,9/',10-hexahydro-1/'-hydroxy-1/',4,4,8/',8/',11/'-hexamethyl-spiro[4H,8H-[1,4]dioxepino[2,3-g]indole-8,7/'(8/'H)-[5H,6H-5a,9a](iminomethano)[1H]cyclopent[f]indolizin]-10/'-one
• Reference: Ligands of the nicotinic acetylcholine receptor as insecticides. Nauen R. et al. Pestic. Sci. 1999, 55, 608-610.Semisynthesis of 2-deoxo- and 3-epi-paraherquamide A. Lee B.H. et al. Bioorg. Med. Chem. Lett. 2001, 11, 553-554.Marcfortine and paraherquamide class of anthelmintics: Discovery of PNU-141962. Lee B.H. et al. Current Topics in Med. Chem. 2002, 2, 779.
• PubChem Compound: 25154194
• Last Modified: Nov 11 2021